Cas no 22116-90-1 (Nonanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, 1,9-dimethyl ester)

• Product Name: Nonanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, 1,9-dimethyl ester
• CAS No: 22116-90-1
• MF: C₁₁H₆F₁₄O₄
• MW: 468.14059305191
• MDL: MFCD00236607
• CID: 252784
• PubChem ID: 547668
• Update Time: 2025-06-23

Nonanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, 1,9-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, 1,9-dimethyl ester
• dimethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluorononanedioate
• DIMETHYL PERFLUOROAZELATE
• Dimethyl tetradecafluoroazelate
• Dimethyl tetradecafluorononanedioate
• Nonanedioic acid tetradecafluorodimethylester
• PC3016M
• Perfluorheptan-1.7-dicarbonsaeuredimethylester
• MFCD00236607
• HJMVOOGDJCOYSL-UHFFFAOYSA-N
• Dimethyl perfluorononanedioate
• CS-0333568
• A815936
• DTXSID60338210
• dimethyl 2, 2, 3, 3, 4, 4, 5, 5, 6, 6, 7, 7, 8, 8-tetradecafluorononanedioate
• DIMETHYLPERFLUOROAZELATE
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluorononanedioic acid dimethyl ester
• Nonanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-,1,9-dimethyl ester
• 22116-90-1
• AKOS015852843
• dimethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecakis(fluoranyl)nonanedioate
• FT-0625093
• 1,9-dimethyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluorononanedioate
• DB-045798

• MDL： MFCD00236607
• Inchi： 1S/C11H6F14O4/c1-28-3(26)5(12,13)7(16,17)9(20,21)11(24,25)10(22,23)8(18,19)6(14,15)4(27)29-2/h1-2H3
• InChI Key： HJMVOOGDJCOYSL-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(=O)OC)(F)F)(F)F)(F)F)(C(C(C(C(=O)OC)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 468.00400
• Monoisotopic Mass: 468.0042529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.594
• Boiling Point: 82-86°C/0.1mm
• Flash Point: 91.5°C
• PSA: 52.60000
• LogP: 3.77950

Nonanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, 1,9-dimethyl ester Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Additional information on Nonanedioic acid,2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, 1,9-dimethyl ester

Introduction to Nonanedioic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, 1,9-dimethyl ester and Its Applications in Modern Chemical Research

The compound with the CAS number 22116-90-1, chemically known as Nonanedioic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, 1,9-dimethyl ester, represents a fascinating advancement in the field of specialty chemicals. This highly fluorinated derivative of nonanedioic acid has garnered significant attention due to its unique structural properties and potential applications in various scientific domains. The introduction of numerous fluorine atoms into the molecular framework imparts exceptional stability and reactivity characteristics that make it a valuable candidate for research and development.

At the core of understanding this compound lies its molecular structure. The presence of tetradecafluoro substituents along the carbon chain creates a highly electronegative environment. This feature not only enhances the compound's solubility in nonpolar solvents but also influences its interaction with biological systems. The 1,9-dimethyl ester functionality introduces additional versatility by allowing for modifications at both ends of the molecule. Such structural attributes have positioned this compound as a key player in synthetic chemistry and material science.

Recent research has highlighted the potential of this compound in pharmaceutical applications. Its fluorinated backbone mimics natural bioactive molecules while offering improved metabolic stability. This characteristic is particularly intriguing for drug design because it can lead to longer-acting medications with reduced degradation rates. Studies have begun exploring its utility as an intermediate in the synthesis of novel therapeutic agents targeting neurological disorders. The ability to fine-tune its properties through fluorination provides chemists with an unprecedented level of control over molecular behavior.

In materials science, the unique properties of Nonanedioic acid, 2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecafluoro-, 1,9-dimethyl ester have been leveraged to develop advanced coatings and polymers. The high thermal stability and chemical inertness imparted by fluorine atoms make it an ideal candidate for protective coatings that can withstand extreme conditions. Researchers are investigating its use in creating self-healing materials that can repair minor damages autonomously. Such developments could revolutionize industries ranging from aerospace to automotive manufacturing.

The compound's behavior in biological systems has also been a subject of intense scrutiny. Fluorinated compounds are known to exhibit altered pharmacokinetic profiles compared to their hydrogen-containing counterparts. This study aims to elucidate how the tetradecafluoro group influences interactions with enzymes and receptors at a molecular level. Preliminary findings suggest that these interactions could be modulated to enhance drug efficacy while minimizing side effects. This aligns with broader trends in medicinal chemistry where structure-activity relationships are meticulously crafted.

From an environmental perspective,Nonanedioic acid, despite its complex structure,1,9-dimethyl ester derivative demonstrates promise as a sustainable alternative in industrial processes. Its resistance to degradation ensures prolonged effectiveness without compromising environmental safety standards. Furthermore,the dimethyl ester functionality allows for easy integration into existing synthetic pathways reducing waste generation during production cycles. Such eco-friendly attributes underscore its importance not only as a scientific curiosity but also as a responsible chemical entity.

The synthesis of this compound presents its own set of challenges requiring innovative methodologies that maximize yield while maintaining purity standards. Advanced techniques such as flow chemistry have been employed to streamline production processes ensuring scalability for industrial applications。 Researchers are also exploring catalytic approaches that minimize energy consumption—a critical factor in sustainable manufacturing practices。 These efforts reflect an industry-wide commitment toward greener alternatives without sacrificing performance or reliability。

Future directions for research on CAS no 22116-90-1 include expanding its utility beyond traditional applications into emerging fields like nanotechnology and biomedicine。 For instance,the tetradecafluoro group's electron-withdrawing nature could be exploited to design novel nanomaterials with tailored electronic properties。 Similarly，its incorporation into biomaterials might enhance biocompatibility and functionality making it suitable for medical implants or drug delivery systems。 These explorations highlight how interdisciplinary collaboration can unlock new possibilities through thoughtful chemical engineering。

In conclusion,Nonanedioic acid, 2，2，3，3，4，4，5，5，6，6，7，7，8，8-tetradecafluoro-, 1，9-dimethyl ester stands out as a testament to modern chemical innovation。 Its unique combination of structural features offers unparalleled versatility across multiple industries from pharmaceuticals to materials science。 As research continues to uncover new applications and refine synthetic methodologies,this compound will undoubtedly play an instrumental role in shaping future advancements。 The meticulous attention paid to its development underscores the value placed on precision engineering within chemical sciences—a cornerstone for progress in today's dynamic scientific landscape。